allyl 2-[(4-butoxybenzoyl)amino]-3-(4-methoxyphenyl)acrylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Allyl 2-[(4-butoxybenzoyl)amino]-3-(4-methoxyphenyl)acrylate, also known as BBA, is a synthetic compound with potential applications in the field of medicinal chemistry. BBA is an acrylate derivative that has been synthesized using a variety of methods.
Scientific Research Applications
Allyl 2-[(4-butoxybenzoyl)amino]-3-(4-methoxyphenyl)acrylate has been studied for its potential applications in the field of medicinal chemistry. It has been reported to have anticancer, anti-inflammatory, and antitumor properties. allyl 2-[(4-butoxybenzoyl)amino]-3-(4-methoxyphenyl)acrylate has been shown to inhibit the growth of several cancer cell lines, including breast cancer, lung cancer, and colon cancer. allyl 2-[(4-butoxybenzoyl)amino]-3-(4-methoxyphenyl)acrylate has also been shown to inhibit the production of inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. Additionally, allyl 2-[(4-butoxybenzoyl)amino]-3-(4-methoxyphenyl)acrylate has been shown to inhibit the growth of tumor cells in vivo.
Mechanism of Action
The mechanism of action of allyl 2-[(4-butoxybenzoyl)amino]-3-(4-methoxyphenyl)acrylate is not fully understood. However, it has been suggested that allyl 2-[(4-butoxybenzoyl)amino]-3-(4-methoxyphenyl)acrylate may inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. allyl 2-[(4-butoxybenzoyl)amino]-3-(4-methoxyphenyl)acrylate has also been shown to inhibit the activation of NF-κB, a transcription factor that is involved in the regulation of inflammatory cytokines.
Biochemical and Physiological Effects
allyl 2-[(4-butoxybenzoyl)amino]-3-(4-methoxyphenyl)acrylate has been shown to have several biochemical and physiological effects. It has been reported to inhibit the activity of several enzymes, including cyclooxygenase-2 and lipoxygenase. allyl 2-[(4-butoxybenzoyl)amino]-3-(4-methoxyphenyl)acrylate has also been shown to decrease the levels of reactive oxygen species and increase the levels of glutathione, an antioxidant. Additionally, allyl 2-[(4-butoxybenzoyl)amino]-3-(4-methoxyphenyl)acrylate has been shown to decrease the levels of proinflammatory cytokines and increase the levels of anti-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
Allyl 2-[(4-butoxybenzoyl)amino]-3-(4-methoxyphenyl)acrylate has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield. allyl 2-[(4-butoxybenzoyl)amino]-3-(4-methoxyphenyl)acrylate is also stable and can be stored for long periods of time. However, allyl 2-[(4-butoxybenzoyl)amino]-3-(4-methoxyphenyl)acrylate has some limitations for lab experiments. It is insoluble in water and requires the use of organic solvents for its preparation. allyl 2-[(4-butoxybenzoyl)amino]-3-(4-methoxyphenyl)acrylate is also sensitive to light and heat, which can lead to degradation.
Future Directions
For the study of allyl 2-[(4-butoxybenzoyl)amino]-3-(4-methoxyphenyl)acrylate include investigating its potential as a chemotherapeutic and anti-inflammatory agent and the synthesis of allyl 2-[(4-butoxybenzoyl)amino]-3-(4-methoxyphenyl)acrylate analogs.
Synthesis Methods
Allyl 2-[(4-butoxybenzoyl)amino]-3-(4-methoxyphenyl)acrylate has been synthesized using several methods, including the reaction of 4-butoxybenzoyl chloride with 4-methoxyphenylacetic acid, followed by the reaction with allylamine and acryloyl chloride. Another method involves the reaction of 4-butoxybenzoyl chloride with 4-methoxyphenylacetic acid, followed by the reaction with allylamine and acryloyl chloride in the presence of triethylamine. The yield of allyl 2-[(4-butoxybenzoyl)amino]-3-(4-methoxyphenyl)acrylate using these methods ranges from 60% to 80%.
properties
IUPAC Name |
prop-2-enyl (E)-2-[(4-butoxybenzoyl)amino]-3-(4-methoxyphenyl)prop-2-enoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27NO5/c1-4-6-16-29-21-13-9-19(10-14-21)23(26)25-22(24(27)30-15-5-2)17-18-7-11-20(28-3)12-8-18/h5,7-14,17H,2,4,6,15-16H2,1,3H3,(H,25,26)/b22-17+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJCVTOLOYYCPNI-OQKWZONESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)C(=O)NC(=CC2=CC=C(C=C2)OC)C(=O)OCC=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCOC1=CC=C(C=C1)C(=O)N/C(=C/C2=CC=C(C=C2)OC)/C(=O)OCC=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.